Cas no 59987-43-8 (Adenosine, 5'-chloro-5'-deoxy-N,N-dimethyl-)

Adenosine, 5'-chloro-5'-deoxy-N,N-dimethyl- structure
59987-43-8 structure
Product Name:Adenosine, 5'-chloro-5'-deoxy-N,N-dimethyl-
CAS No:59987-43-8
MF:C12H16ClN5O3
MW:313.740140914917
CID:336617
PubChem ID:71442564
Update Time:2025-04-19

Adenosine, 5'-chloro-5'-deoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-chloro-5'-deoxy-N,N-dimethyl-
    • (2S,3S,4R,5R)-2-(chloromethyl)-5-[6-(dimethylamino)purin-9-yl]oxolane-3,4-diol
    • DTXSID50851448
    • 5'-Chloro-5'-deoxy-N,N-dimethyladenosine
    • (2S,3S,4R,5R)-2-(Chloromethyl)-5-(6-(dimethylamino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
    • 59987-43-8
    • Inchi: 1S/C12H16ClN5O3/c1-17(2)10-7-11(15-4-14-10)18(5-16-7)12-9(20)8(19)6(3-13)21-12/h4-6,8-9,12,19-20H,3H2,1-2H3/t6-,8-,9-,12-/m1/s1
    • InChI Key: KLHFNUBNTSXJOK-WOUKDFQISA-N
    • SMILES: ClC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)N(C)C)O1)O)O

Computed Properties

  • Exact Mass: 313.09438
  • Monoisotopic Mass: 313.0941671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 96.5Ų

Experimental Properties

  • PSA: 96.53
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